Cas no 1706447-16-6 (4-(3,4-Dimethoxyphenyl)-1-methylpyrrolidine-3-carboxylic acid)

4-(3,4-Dimethoxyphenyl)-1-methylpyrrolidine-3-carboxylic acid is a synthetically derived pyrrolidine carboxylic acid derivative featuring a dimethoxyphenyl substituent. This compound is of interest in medicinal chemistry and pharmaceutical research due to its structural motif, which is commonly associated with bioactive molecules. The presence of the 3,4-dimethoxyphenyl group may enhance binding affinity to certain biological targets, while the carboxylic acid functionality offers versatility for further derivatization. Its well-defined chemical structure and potential as an intermediate in drug discovery make it a valuable candidate for exploratory synthesis and structure-activity relationship studies. The compound is typically characterized by high purity and stability under standard storage conditions.
4-(3,4-Dimethoxyphenyl)-1-methylpyrrolidine-3-carboxylic acid structure
1706447-16-6 structure
Product Name:4-(3,4-Dimethoxyphenyl)-1-methylpyrrolidine-3-carboxylic acid
CAS No:1706447-16-6
MF:C14H19NO4
MW:265.30496430397
CID:5691842
PubChem ID:102568179
Update Time:2025-06-13

4-(3,4-Dimethoxyphenyl)-1-methylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • DTXSID401176339
    • F1911-4007
    • 3-Pyrrolidinecarboxylic acid, 4-(3,4-dimethoxyphenyl)-1-methyl-
    • 4-(3,4-Dimethoxy-phenyl)-1-methyl-pyrrolidine-3-carboxylic acid
    • 4-(3,4-Dimethoxyphenyl)-1-methylpyrrolidine-3-carboxylic acid
    • EN300-1454932
    • 1706447-16-6
    • AKOS027456624
    • 4-(3,4-Dimethoxyphenyl)-1-methylpyrrolidine-3-carboxylicacid
    • Inchi: 1S/C14H19NO4/c1-15-7-10(11(8-15)14(16)17)9-4-5-12(18-2)13(6-9)19-3/h4-6,10-11H,7-8H2,1-3H3,(H,16,17)
    • InChI Key: JQVHSNOUCFPATK-UHFFFAOYSA-N
    • SMILES: OC(C1CN(C)CC1C1C=CC(=C(C=1)OC)OC)=O

Computed Properties

  • Exact Mass: 265.13140809g/mol
  • Monoisotopic Mass: 265.13140809g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 323
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1
  • Topological Polar Surface Area: 59Ų

Experimental Properties

  • Density: 1.183±0.06 g/cm3(Predicted)
  • Boiling Point: 411.3±45.0 °C(Predicted)
  • pka: 3.33±0.40(Predicted)

4-(3,4-Dimethoxyphenyl)-1-methylpyrrolidine-3-carboxylic acid Pricemore >>

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Additional information on 4-(3,4-Dimethoxyphenyl)-1-methylpyrrolidine-3-carboxylic acid

Comprehensive Overview of 4-(3,4-Dimethoxyphenyl)-1-methylpyrrolidine-3-carboxylic acid (CAS No. 1706447-16-6)

4-(3,4-Dimethoxyphenyl)-1-methylpyrrolidine-3-carboxylic acid (CAS No. 1706447-16-6) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the class of pyrrolidine derivatives, which are widely studied for their bioactive properties. The presence of a dimethoxyphenyl group and a carboxylic acid moiety in its structure makes it a versatile intermediate for drug discovery and development.

In recent years, the demand for pyrrolidine-based compounds has surged, driven by their role in designing central nervous system (CNS) therapeutics and enzyme inhibitors. Researchers are particularly interested in 4-(3,4-Dimethoxyphenyl)-1-methylpyrrolidine-3-carboxylic acid due to its potential to modulate neurotransmitter activity, which aligns with current trends in treating neurodegenerative diseases like Alzheimer's and Parkinson's. The compound's CAS No. 1706447-16-6 is frequently searched in academic databases, reflecting its growing relevance in medicinal chemistry.

The synthesis of 4-(3,4-Dimethoxyphenyl)-1-methylpyrrolidine-3-carboxylic acid involves multi-step organic reactions, including pyrrolidine ring formation and functional group modifications. Its 3D molecular structure has been optimized for binding affinity to specific biological targets, making it a candidate for structure-activity relationship (SAR) studies. This aligns with the increasing use of computational chemistry and AI-driven drug design, which are hot topics in the pharmaceutical industry.

From an industrial perspective, CAS No. 1706447-16-6 is often referenced in patents related to neuroprotective agents and anti-inflammatory drugs. Its methoxy groups enhance lipophilicity, improving blood-brain barrier penetration—a critical factor for CNS-targeted therapies. Additionally, the compound's carboxylic acid functionality allows for further derivatization, enabling the creation of prodrugs or conjugates for enhanced bioavailability.

Environmental and safety profiles of 4-(3,4-Dimethoxyphenyl)-1-methylpyrrolidine-3-carboxylic acid are also under scrutiny, as regulatory agencies emphasize green chemistry principles. Researchers are exploring sustainable synthesis routes to minimize waste and energy consumption, addressing the global push for eco-friendly pharmaceuticals. This compound's stability under various pH conditions further supports its suitability for formulation development.

In summary, 4-(3,4-Dimethoxyphenyl)-1-methylpyrrolidine-3-carboxylic acid (CAS No. 1706447-16-6) represents a promising scaffold in modern drug discovery. Its structural versatility, combined with emerging applications in neurological disorders and precision medicine, positions it as a compound of high scientific and commercial interest. Ongoing research will likely uncover new therapeutic potentials, solidifying its place in the future of biopharmaceutical innovation.

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